Cas no 1315346-33-8 (5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole)

• Product Name: 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole
• CAS No: 1315346-33-8
• MF: C₈H₅ClFN₃
• MW: 197.596803426743
• CID: 5149147
• Update Time: 2025-05-20

5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(4-fluorophenyl)-1H-1,2,4-triazole
• 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole

• Inchi： 1S/C8H5ClFN3/c9-8-11-7(12-13-8)5-1-3-6(10)4-2-5/h1-4H,(H,11,12,13)
• InChI Key： PKGWZGKEBUJTIZ-UHFFFAOYSA-N
• SMILES： ClC1NN=C(C2C=CC(=CC=2)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6

Additional information on 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole

Professional Introduction to 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole (CAS No. 1315346-33-8)

5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole, a compound with the chemical identifier CAS No. 1315346-33-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular framework of this substance incorporates both chloro and fluoro substituents, which are strategically positioned to enhance its pharmacological activity. The 1,2,4-triazole core is a well-known pharmacophore that has been extensively studied for its role in various therapeutic agents.

The synthesis of 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and fluoro groups at specific positions on the triazole ring is critical for optimizing its biological activity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In the realm of medicinal chemistry, the presence of both chloro and fluoro substituents in 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole has been linked to enhanced binding affinity and metabolic stability. These properties are particularly valuable when designing drugs that require prolonged half-life and improved bioavailability. The fluoro group, in particular, is known for its ability to modulate the electronic properties of molecules, thereby influencing their interactions with biological targets.

Recent studies have highlighted the potential of 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole as a lead compound for the development of novel therapeutic agents. Researchers have demonstrated its efficacy in preclinical models as an inhibitor of various enzymes and receptors implicated in diseases such as cancer and inflammation. The compound's ability to selectively interact with specific biological pathways makes it a promising candidate for targeted therapy.

The structural versatility of 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole allows for further modifications that can be tailored to address specific therapeutic needs. By varying the substitution patterns on the triazole ring or introducing additional functional groups, chemists can generate a library of derivatives with enhanced pharmacological properties. This flexibility is crucial for developing drugs that can overcome resistance mechanisms and improve patient outcomes.

The use of computational modeling techniques has also played a pivotal role in understanding the behavior of 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole in biological systems. Molecular docking studies have revealed insights into its binding mode with target proteins, providing a rational basis for designing more potent and selective analogs. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

As interest in heterocyclic compounds continues to grow, 5-Chloro-3-(4-fluoro-phenyl)-1H-[1,2,4]triazole stands out as a compound with significant therapeutic potential. Its unique combination of structural features and biological activity positions it as a valuable tool for researchers exploring new frontiers in pharmaceutical chemistry. The ongoing investigation into this compound promises to yield novel insights and advancements that could revolutionize the treatment of various diseases.